Cas no 105652-39-9 (3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate)
105652-39-9 structure
Product Name:3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate
CAS No:105652-39-9
MF:C25H40N2O2
MW:400.5973072052
CID:1158291
PubChem ID:71333704
Update Time:2025-04-20
3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate
- 105652-39-9
- 3,9-Diethyltridecan-6-yl 1H-benzimidazole-1-carboxylate
- DTXSID90761916
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- Inchi: 1S/C25H40N2O2/c1-5-9-12-21(8-4)16-18-22(17-15-20(6-2)7-3)29-25(28)27-19-26-23-13-10-11-14-24(23)27/h10-11,13-14,19-22H,5-9,12,15-18H2,1-4H3
- InChI Key: YTZULRUROIPQIM-UHFFFAOYSA-N
- SMILES: O(C(N1C=NC2C=CC=CC1=2)=O)C(CCC(CC)CC)CCC(CC)CCCC
Computed Properties
- Exact Mass: 400.308978523g/mol
- Monoisotopic Mass: 400.308978523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 14
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.1
- Topological Polar Surface Area: 44.1Ų
3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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